molecular formula C23H22N2O4S B2760629 2,3,5,6-tetramethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide CAS No. 922137-44-8

2,3,5,6-tetramethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

Cat. No. B2760629
CAS RN: 922137-44-8
M. Wt: 422.5
InChI Key: MFDGJDPZJFWINF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3,5,6-tetramethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5. The purity is usually 95%.
BenchChem offers high-quality 2,3,5,6-tetramethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3,5,6-tetramethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

Benzenesulfonamide derivatives have been studied for their potential in photodynamic therapy, particularly in cancer treatment. The synthesis and characterization of new zinc phthalocyanine substituted with benzenesulfonamide derivative groups have shown high singlet oxygen quantum yield. These properties make them very useful as photosensitizers in photodynamic therapy, indicating their potential in Type II mechanisms for treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Environmental Monitoring and Extraction Techniques

Novel procedures for the simultaneous determination of benzotriazole, benzothiazole, and benzenesulfonamide compounds in soil have been developed. These compounds, used in industrial and household applications, are emerging contaminants. The method involves low-pressurized microwave-assisted extraction and quantification by high-performance liquid chromatography, showing high recovery rates and suitability for analyzing impacted soil samples (Speltini, Sturini, Maraschi, Porta, & Profumo, 2016).

Synthesis and Characterization of Derivatives

Research into the synthesis of benzenesulfonamide derivatives has yielded compounds with potential for diverse applications. For example, novel one-pot multicomponent reactions have been developed to synthesize tetrahydrobenzo[b][1,4]oxazepine or malonamide derivatives, demonstrating the versatility of these compounds in chemical synthesis and potential therapeutic applications (Shaabani, Mofakham, Maleki, & Hajishaabanha, 2010).

Antimicrobial and Anticancer Activities

Benzenesulfonamide derivatives have shown promise in antimicrobial and anticancer studies. For instance, a series of novel benzenesulfonamides incorporating 1,3,5-triazine structural motifs exhibited antioxidant, acetylcholinesterase, butyrylcholinesterase, and tyrosinase inhibitory profiles. These compounds have moderate radical scavenging and metal chelating activity, indicating their potential in treating diseases associated with oxidative stress and enzyme deregulation (Lolak, Boğa, Tuneğ, Karakoc, Akocak, & Supuran, 2020).

properties

IUPAC Name

2,3,5,6-tetramethyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H22N2O4S/c1-13-11-14(2)16(4)22(15(13)3)30(27,28)25-17-9-10-20-18(12-17)23(26)24-19-7-5-6-8-21(19)29-20/h5-12,25H,1-4H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MFDGJDPZJFWINF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3,5,6-tetramethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.